Cas no 1341659-13-9 (4-(Pyrazin-2-yl)piperidin-4-ol)
4-(Pyrazin-2-yl)piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1341659-13-9
- SCHEMBL13646209
- 4-(pyrazin-2-yl)piperidin-4-ol
- AKOS013283979
- EN300-6256324
- 4-(Pyrazin-2-yl)piperidin-4-ol
-
- Inchi: 1S/C9H13N3O/c13-9(1-3-10-4-2-9)8-7-11-5-6-12-8/h5-7,10,13H,1-4H2
- InChI Key: UMZWDQLOOQTUCN-UHFFFAOYSA-N
- SMILES: OC1(C2C=NC=CN=2)CCNCC1
Computed Properties
- Exact Mass: 179.105862047g/mol
- Monoisotopic Mass: 179.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 58Ų
4-(Pyrazin-2-yl)piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6256324-0.05g |
4-(pyrazin-2-yl)piperidin-4-ol |
1341659-13-9 | 0.05g |
$1140.0 | 2023-05-29 | ||
| Enamine | EN300-6256324-0.1g |
4-(pyrazin-2-yl)piperidin-4-ol |
1341659-13-9 | 0.1g |
$1195.0 | 2023-05-29 | ||
| Enamine | EN300-6256324-0.25g |
4-(pyrazin-2-yl)piperidin-4-ol |
1341659-13-9 | 0.25g |
$1249.0 | 2023-05-29 | ||
| Enamine | EN300-6256324-0.5g |
4-(pyrazin-2-yl)piperidin-4-ol |
1341659-13-9 | 0.5g |
$1302.0 | 2023-05-29 | ||
| Enamine | EN300-6256324-1.0g |
4-(pyrazin-2-yl)piperidin-4-ol |
1341659-13-9 | 1g |
$1357.0 | 2023-05-29 | ||
| Enamine | EN300-6256324-2.5g |
4-(pyrazin-2-yl)piperidin-4-ol |
1341659-13-9 | 2.5g |
$2660.0 | 2023-05-29 | ||
| Enamine | EN300-6256324-5.0g |
4-(pyrazin-2-yl)piperidin-4-ol |
1341659-13-9 | 5g |
$3935.0 | 2023-05-29 | ||
| Enamine | EN300-6256324-10.0g |
4-(pyrazin-2-yl)piperidin-4-ol |
1341659-13-9 | 10g |
$5837.0 | 2023-05-29 |
4-(Pyrazin-2-yl)piperidin-4-ol Related Literature
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 4-(Pyrazin-2-yl)piperidin-4-ol
Exploring the Potential of 4-(Pyrazin-2-yl)piperidin-4-ol (CAS No. 1341659-13-9) in Modern Pharmaceutical Research
In the rapidly evolving field of medicinal chemistry, 4-(Pyrazin-2-yl)piperidin-4-ol (CAS No. 1341659-13-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrazine and piperidine structural motifs, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to serve as a versatile building block in the synthesis of novel therapeutic agents targeting a wide range of diseases.
The growing demand for piperidine derivatives in pharmaceutical research has put 4-(Pyrazin-2-yl)piperidin-4-ol in the spotlight. With its CAS number 1341659-13-9 serving as a unique identifier in chemical databases, this compound has become a subject of numerous scientific inquiries. Its molecular structure, featuring both a pyrazine ring and a hydroxyl-substituted piperidine, offers multiple sites for chemical modification, making it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry programs.
Recent trends in pharmaceutical research have shown increased interest in nitrogen-containing heterocycles, with 4-(Pyrazin-2-yl)piperidin-4-ol being no exception. The compound's potential applications span various therapeutic areas, including central nervous system disorders, metabolic diseases, and infectious diseases. Its pyrazine moiety is particularly noteworthy, as this structural feature is found in several clinically approved drugs, suggesting promising pharmacological properties for derivatives of this scaffold.
The synthesis and characterization of 4-(Pyrazin-2-yl)piperidin-4-ol (CAS 1341659-13-9) have been the subject of several recent publications. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have confirmed the compound's high purity and stability under various conditions. These properties make it an attractive candidate for further pharmaceutical development, particularly in the design of small molecule therapeutics where precise molecular interactions are crucial for biological activity.
One of the most searched topics related to this compound concerns its solubility profile and physicochemical properties. Researchers are particularly interested in how the hydroxyl group on the piperidine ring affects the molecule's behavior in biological systems. These characteristics are critical for understanding the compound's potential as a drug candidate, influencing factors such as bioavailability, membrane permeability, and metabolic stability.
In the context of current pharmaceutical trends, 4-(Pyrazin-2-yl)piperidin-4-ol represents an important example of how privileged structures in medicinal chemistry can be modified to create novel bioactive molecules. The pharmaceutical industry's ongoing search for new chemical entities with improved efficacy and safety profiles has led to renewed interest in such heterocyclic compounds. The compound's CAS number, 1341659-13-9, frequently appears in patent applications and scientific literature, indicating its growing importance in drug discovery pipelines.
Another aspect generating significant discussion in scientific circles is the potential of 4-(Pyrazin-2-yl)piperidin-4-ol derivatives to address current challenges in targeted therapies. The molecule's versatility allows for the creation of diverse analogs that could potentially interact with specific biological targets. This aligns well with the modern paradigm of precision medicine, where compounds with well-defined structural features are designed to interact with particular molecular targets.
The safety profile of 4-(Pyrazin-2-yl)piperidin-4-ol (CAS 1341659-13-9) has also been a topic of research interest. Preliminary studies suggest that the compound exhibits favorable toxicological characteristics, though comprehensive evaluations are ongoing. This aspect is particularly important given the pharmaceutical industry's increasing emphasis on developing compounds with clean safety profiles early in the discovery process.
From a synthetic chemistry perspective, the preparation of 4-(Pyrazin-2-yl)piperidin-4-ol offers interesting challenges and opportunities. The incorporation of both pyrazine and piperidine rings in a single molecule requires careful consideration of reaction conditions and protecting group strategies. These synthetic aspects are frequently searched by medicinal chemists looking to utilize this scaffold in their research programs.
Looking ahead, the potential applications of 4-(Pyrazin-2-yl)piperidin-4-ol continue to expand. With the growing importance of fragment-based drug discovery, this compound's relatively small size and multiple points of derivatization make it an attractive starting point for the development of novel therapeutic agents. Its CAS number, 1341659-13-9, serves as a crucial reference point for researchers tracking the development of this interesting chemical entity.
The intellectual property landscape surrounding 4-(Pyrazin-2-yl)piperidin-4-ol and its derivatives is another area of active interest. As pharmaceutical companies and academic institutions explore the therapeutic potential of this scaffold, patent activity has increased significantly. This commercial aspect adds another dimension to the scientific interest in this compound, bridging the gap between basic research and potential therapeutic applications.
In conclusion, 4-(Pyrazin-2-yl)piperidin-4-ol (CAS No. 1341659-13-9) represents a fascinating example of how simple yet strategically designed heterocyclic compounds can offer significant potential in drug discovery. Its unique structural features, combined with promising preliminary data, suggest that this molecule and its derivatives will continue to be important subjects of pharmaceutical research in the coming years. As the scientific community seeks to address unmet medical needs, compounds like this serve as valuable tools in the ongoing quest for innovative therapeutic solutions.
1341659-13-9 (4-(Pyrazin-2-yl)piperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)